1-(2-bromophenyl)-N-(2-methoxybenzyl)methanamine

• IUPAC Name: N-[(2-bromophenyl)methyl]-1-(2-methoxyphenyl)methanamine
• InChI: InChI=1S/C15H16BrNO/c1-18-15-9-5-3-7-13(15)11-17-10-12-6-2-4-8-14(12)16/h2-9,17H,10-11H2,1H3
• InChI Key: DRJJKPKCDVSARC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCC2=CC=CC=C2Br
• Molecular Formula: C15H16BrNO
• Molecular Weight: 306.20 g/mol

Description

1-(2-Bromophenyl)-N-(2-methoxybenzyl)methanamine is an organic compound that features a bromophenyl group and a methoxybenzyl group attached to a methanamine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(2-Bromophenyl)-N-(2-methoxybenzyl)methanamine can be synthesized through a multi-step process involving the following key steps:

Bromination: The starting material, 2-phenylmethanamine, undergoes bromination to introduce the bromine atom at the ortho position of the phenyl ring.

Methoxybenzylation: The brominated intermediate is then reacted with 2-methoxybenzyl chloride in the presence of a base such as sodium hydride or potassium carbonate to form the desired product.

Industrial Production Methods:

Chemical Reactions Analysis

Types of Reactions: 1-(2-Bromophenyl)-N-(2-methoxybenzyl)methanamine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The methoxybenzyl group can be oxidized to form corresponding aldehydes or carboxylic acids, while reduction can lead to the formation of alcohols.

Common Reagents and Conditions:

Substitution: Reagents such as sodium azide or thiourea can be used for nucleophilic substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products:

• Substitution reactions can yield various derivatives depending on the nucleophile used.
• Oxidation can produce aldehydes or carboxylic acids.
• Reduction can result in alcohols.

Scientific Research Applications

1-(2-Bromophenyl)-N-(2-methoxybenzyl)methanamine has several scientific research applications:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound’s structure makes it a potential candidate for drug development, particularly in designing molecules with specific biological activities.

Material Science: It can be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(2-bromophenyl)-N-(2-methoxybenzyl)methanamine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The bromophenyl and methoxybenzyl groups can influence the compound’s binding affinity and specificity towards these targets.

Comparison with Similar Compounds

1-(2-Chlorophenyl)-N-(2-methoxybenzyl)methanamine: Similar structure but with a chlorine atom instead of bromine.

1-(2-Fluorophenyl)-N-(2-methoxybenzyl)methanamine: Similar structure but with a fluorine atom instead of bromine.

Uniqueness: 1-(2-Bromophenyl)-N-(2-methoxybenzyl)methanamine is unique due to the presence of the bromine atom, which can influence its reactivity and interaction with biological targets differently compared to its chloro and fluoro analogs.